Cas no 147254-04-4 (2-acetamido-2-methylhexanoic acid)

• Product name: 2-acetamido-2-methylhexanoic acid
• CAS No: 147254-04-4
• MF: C₉H₁₇NO₃
• MW: 187.23618
• CID: 100825
• PubChem ID: 53432193

2-acetamido-2-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• Norleucine,N-acetyl-2-methyl-
• 2-acetamido-2-methylhexanoic acid
• Norleucine, N-acetyl-2-methyl-
• N-Acetyl-2-methylnorleucine
• EN300-28271653
• SCHEMBL2997885
• DTXSID30700521
• 147254-04-4

• Inchi： InChI=1S/C9H17NO3/c1-4-5-6-9(3,8(12)13)10-7(2)11/h4-6H2,1-3H3,(H,10,11)(H,12,13)
• InChI Key： DKMKVQTXFOZNBR-UHFFFAOYSA-N
• SMILES： C(NC(C)(C(O)=O)CCCC)(=O)C

Computed Properties

• Exact Mass: 187.12091
• Monoisotopic Mass: 187.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• Surface Charge: 0
• XLogP3: 1.2
• Tautomer Count: 2

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives